Cas no 330158-28-6 ((2Z)-N-acetyl-6-chloro-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide)

• Product Name: (2Z)-N-acetyl-6-chloro-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide
• CAS No: 330158-28-6
• MF: C₁₉H₁₅ClN₂O₃
• MW: 354.787003755569
• CID: 6602905
• PubChem ID: 4141154
• Update Time: 2025-07-25

(2Z)-N-acetyl-6-chloro-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-acetyl-6-chloro-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide
• (Z)-N-acetyl-6-chloro-2-(p-tolylimino)-2H-chromene-3-carboxamide
• Oprea1_616833
• 330158-28-6
• F0722-6457
• SR-01000423286
• AKOS001609006
• SR-01000423286-1
• (2Z)-N-acetyl-6-chloro-2-[(4-methylphenyl)imino]-2H-chromene-3-carboxamide
• N-acetyl-6-chloro-2-(4-methylphenyl)iminochromene-3-carboxamide

• Inchi： 1S/C19H15ClN2O3/c1-11-3-6-15(7-4-11)22-19-16(18(24)21-12(2)23)10-13-9-14(20)5-8-17(13)25-19/h3-10H,1-2H3,(H,21,23,24)/b22-19-
• InChI Key： UNDFJMODBXESRQ-QOCHGBHMSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(NC(C)=O)=O)/C(=N/C1C=CC(C)=CC=1)/O2

Computed Properties

• Exact Mass: 354.0771200g/mol
• Monoisotopic Mass: 354.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.8Ų

Additional information on (2Z)-N-acetyl-6-chloro-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide

The Compound CAS No 330158-28-6: (2Z)-N-acetyl-6-chloro-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide

The compound with CAS No 330158-28-6, known as (2Z)-N-acetyl-6-chloro-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The molecule's unique structure, featuring a chromene ring system with substituents such as a chlorine atom, an acetyl group, and a 4-methylphenyl imino group, makes it a subject of interest for its potential applications in drug design and material science.

Recent studies have highlighted the importance of chromene derivatives in the development of bioactive compounds. The chromene ring system serves as a versatile scaffold for the attachment of various functional groups, enabling the creation of molecules with diverse biological activities. In the case of (2Z)-N-acetyl-6-chloro-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide, the presence of a chlorine atom at the 6-position introduces electron-withdrawing effects, which can influence the molecule's reactivity and stability. Additionally, the acetyl group and the 4-methylphenyl imino group contribute to the molecule's hydrophobicity and potential for forming hydrogen bonds, making it a promising candidate for drug delivery systems.

One of the most intriguing aspects of this compound is its potential role in pharmacological applications. Researchers have explored the use of chromene derivatives as anti-inflammatory, antioxidant, and anticancer agents. For instance, studies have shown that chromene-based compounds can inhibit certain enzymes associated with inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The chlorine substitution in this compound may enhance its ability to interact with these enzymes, potentially leading to more effective therapeutic outcomes.

Moreover, the 4-methylphenyl imino group in (2Z)-N-acetyl-6-chloro-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide introduces steric hindrance and electronic effects that can modulate the molecule's bioavailability and pharmacokinetics. This makes it an attractive candidate for further investigation in drug design. Recent advancements in computational chemistry have enabled researchers to predict the molecule's behavior in biological systems, providing valuable insights into its potential therapeutic applications.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. The chromene ring system is known for its ability to form stable radicals under certain conditions, making it useful in the development of novel materials such as conductive polymers and photovoltaic devices. The acetyl group and other substituents in this compound may further enhance its electronic properties, making it a valuable component in advanced materials research.

The synthesis of (2Z)-N-acetyl-6-chloro-2-(4-methylphenyl)imino-2H-chromene-3-carboxamide involves a series of intricate organic reactions, including Friedländer cyclization and imine formation. These reactions require precise control over reaction conditions to ensure high yields and optimal product quality. Recent advancements in catalytic methods have made it possible to synthesize this compound more efficiently, paving the way for larger-scale production and further research.

In conclusion, CAS No 330158-28-6 represents a fascinating example of how complex organic molecules can be tailored for specific applications through careful design and synthesis. Its unique structure, combined with recent advances in chemical research, positions it as a promising candidate for future innovations in pharmacology and material science.